Cas no 2361658-02-6 (N-(2-chloro-6-methoxyphenyl)prop-2-enamide)

• Product Name: N-(2-chloro-6-methoxyphenyl)prop-2-enamide
• CAS No: 2361658-02-6
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5379763
• PubChem ID: 145909526
• Update Time: 2025-11-05

N-(2-chloro-6-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-6-methoxyphenyl)-2-propenamide
• N-(2-chloro-6-methoxyphenyl)prop-2-enamide

• Inchi： 1S/C10H10ClNO2/c1-3-9(13)12-10-7(11)5-4-6-8(10)14-2/h3-6H,1H2,2H3,(H,12,13)
• InChI Key： UWKFJRAIOVBGEK-UHFFFAOYSA-N
• SMILES： C(NC1=C(OC)C=CC=C1Cl)(=O)C=C

Experimental Properties

• Density: 1.244±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 368.0±42.0 °C(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on N-(2-chloro-6-methoxyphenyl)prop-2-enamide

N-(2-chloro-6-methoxyphenyl)prop-2-enamide: A Comprehensive Overview

N-(2-chloro-6-methoxyphenyl)prop-2-enamide, with the CAS number 2361658-02-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique properties and potential applications in various industries. Recent research has highlighted its role in drug development, where it serves as a key intermediate in the synthesis of bioactive molecules. The compound's structure, which includes a chlorinated aromatic ring and an amide functional group, contributes to its versatile reactivity and stability.

The synthesis of N-(2-chloro-6-methoxyphenyl)prop-2-enamide involves a multi-step process that typically begins with the preparation of the aromatic precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. The compound's stability under various reaction conditions makes it a valuable building block in organic synthesis.

In terms of physical properties, N-(2-chloro-6-methoxyphenyl)prop-2-enamide exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its electronic structure, influenced by the electron-withdrawing chloro group and electron-donating methoxy group, plays a crucial role in its reactivity. This balance of electron-withdrawing and donating groups makes it an ideal candidate for use in electrophilic aromatic substitution reactions.

Recent studies have explored the application of this compound in the development of advanced materials. For instance, it has been used as a precursor in the synthesis of high-performance polymers and as an additive in electronic materials to enhance their thermal stability. The compound's ability to form stable amide bonds has also made it a valuable component in peptide synthesis.

The biological activity of N-(2-chloro-6-methoxyphenyl)prop-2-enamide has been a focal point of recent research. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, its ability to modulate cellular signaling pathways suggests its potential role in cancer therapy.

In conclusion, N-(2-chloro-6-methoxyphenyl)prop-2-enamide is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in both academic and industrial settings is expected to grow significantly.